Cas no 1806765-00-3 (3-Cyano-2-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-nitropyridine
• CAS No: 1806765-00-3
• MF: C₇H₃F₂N₃O₂
• MW: 199.114427804947
• CID: 4846706
• Update Time: 2023-08-19

3-Cyano-2-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H3F2N3O2/c8-7(9)6-4(2-10)1-5(3-11-6)12(13)14/h1,3,7H
• InChI Key： VXACKXATYABZHR-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 1.1
• Topological Polar Surface Area: 82.5